Cas no 1256359-10-0 (4,4,5,5-Tetramethyl-2-(4-methyl-2-nitrophenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-methyl-2-nitrophenyl)-1,3,2-dioxaborolane
• CAS No: 1256359-10-0
• MF: C₁₃H₁₈BNO₄
• MW: 263.097323894501
• MDL: MFCD06795682
• CID: 828610
• PubChem ID: 17750268
• Update Time: 2025-04-19

4,4,5,5-Tetramethyl-2-(4-methyl-2-nitrophenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(4-methyl-2-nitrophenyl)-1,3,2-dioxaborolane
• 4-Methyl-2-nitrophenylboronic acid pinacol ester
• AKOS015960101
• D71382
• AB29244
• Z2044826349
• 4-METHYL-2-NITROPHENYLBORONIC ACID, PINACOL ESTER
• EN300-7390341
• MFCD06795682
• BS-26482
• CS-0175801
• DTXSID40590399
• DB-358396
• 1256359-10-0
• 4,4,5,5-tetramethyl-2-(4-methyl-2-nitro-phenyl)-1,3,2-dioxaborolane

• MDL： MFCD06795682
• Inchi： 1S/C13H18BNO4/c1-9-6-7-10(11(8-9)15(16)17)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
• InChI Key： RDJAHMNUDOAUSC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C)=CC=2[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.13300
• Monoisotopic Mass: 263.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 64.28000
• LogP: 2.72560